50-04-4

Cortisone acetate

In Stock

• CAS RN:
• 50-04-4

• Formula:
• C23H30O6

• InChI:
• InChI=1S/C23H30O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h10,16-17,20,28H,4-9,11-12H2,1-3H3/t16?,17?,20?,21-,22-,23-/m0/s1

• InChIKey:
• ITRJWOMZKQRYTA-RFZYENFJSA-N

• Cortisone acetate is a synthetic glucocorticoid with anti-inflammatory properties. It decreases the size of Bacillus Calmette-Guérin (BCG) vaccine-induced dermal lesions and tuberculin reactions in rabbits when administered at 2 mg/kg on alternate days over the course of 46 days. It also reduces the number and percentage of activated lesion-infiltrating mononuclear cells and decreases the amount of caseous necrosis and ulceration. Cortisone acetate (2.5 mg/kg per day, s.c.) slows tissue regeneration in a rabbit model of wound healing. It also decreases the number of dexamethasone binding sites on isolated human lymphocytes by 30%.3 Formulations containing cortisone acetate have been used to relieve inflammation, pruritic manifestations of corticosteroid-responsive dermatoses, and in the treatment of immune and allergic disorders.
  Cortisone Acetate is the acetate salt form...

2,4,6-Trichloro-3-hydroxybenzoic acid

Usually In Stock

• CAS RN:
• 18750-04-4

• Formula:
• C7H3Cl3O3

• InChI:
• InChI=1S/C7H3Cl3O3/c8-2-1-3(9)6(11)5(10)4(2)7(12)13/h1,11H,(H,12,13)

• InChIKey:
• NRPUVFPHFYZNMN-UHFFFAOYSA-N

• 2,4,6-Trichloro-3-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H3Cl3O3 and its molecular weight is 241.5 g/mol. The purity is usually 95%.

3-(4-Methylbenzoyl)pyridine

In Stock

• CAS RN:
• 34950-04-4

• Formula:
• C13H11NO

• InChI:
• InChI=1S/C13H11NO/c1-10-4-6-11(7-5-10)13(15)12-3-2-8-14-9-12/h2-9H,1H3

• InChIKey:
• CXDYOXSPZUWEQX-UHFFFAOYSA-N

• 3-(4-Methylbenzoyl)pyridine is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.

Curcumanolide A

• CAS RN:
• 97550-04-4

• Formula:
• C15H22O2

• InChI:
• InChI=1S/C15H22O2/c1-9(2)12-8-15(17-14(12)16)11(5)6-7-13(15)10(3)4/h11,13H,3,6-8H2,1-2,4-5H3

• InChIKey:
• KHOTZHZBHNDKOB-UHFFFAOYSA-N

• Curcumanolide a belongs to the class of organic compounds known as terpene lactones. These are prenol lipids containing a lactone ring. Curcumanolide a is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, curcumanolide a is primarily located in the membrane (predicted from logP) and cytoplasm.

Ethyl 3-(4-chlorophenyl)-5-(3-methylbutanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-04-4

• Formula:
• C20H20ClN3O4S

• InChI:
• InChI=1S/C20H20ClN3O4S/c1-4-28-20(27)17-14-10-29-18(22-15(25)9-11(2)3)16(14)19(26)24(23-17)13-7-5-12(21)6-8-13/h5-8,10-11H,4,9H2,1-3H3,(H,22,25)

• InChIKey:
• RMXQVYVVNIAMNX-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-(3-methylbutanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C20H20ClN3O4S and its molecular weight is 433.91. The purity is usually 95%.

Ethyl 2-(2-((5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)acetate

In Stock

• CAS RN:
• 893150-04-4

• Formula:
• C18H22N4O7S2

• InChI:
• InChI=1S/C18H22N4O7S2/c1-5-29-14(24)8-19-13(23)9-30-18-22-21-17(31-18)20-16(25)10-6-11(26-2)15(28-4)12(7-10)27-3/h6-7H,5,8-9H2,1-4H3,(H,19,23)(H,20,21,25)

• InChIKey:
• VWPCOOWAESOVLR-UHFFFAOYSA-N

• Ethyl 2-(2-((5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)acetate is a useful research compound. Its molecular formula is C18H22N4O7S2 and its molecular weight is 470.52. The purity is usually 95%.

N'-(2-cyanophenyl)-N-(thiophen-2-ylmethyl)oxamide

In Stock

• CAS RN:
• 898350-04-4

• Formula:
• C14H11N3O2S

• InChI:
• InChI=1S/C14H11N3O2S/c15-8-10-4-1-2-6-12(10)17-14(19)13(18)16-9-11-5-3-7-20-11/h1-7H,9H2,(H,16,18)(H,17,19)

• InChIKey:
• KENSMPICUAYGIT-UHFFFAOYSA-N

• N'-(2-cyanophenyl)-N-(thiophen-2-ylmethyl)oxamide is a useful research compound. Its molecular formula is C14H11N3O2S and its molecular weight is 285.32. The purity is usually 95%.

3-(3-Chloro-5-fluorophenyl)-2'-methylpropiophenone

In Stock

• CAS RN:
• 898750-04-4

• Formula:
• C16H14ClFO

• InChI:
• InChI=1S/C16H14ClFO/c1-11-4-2-3-5-15(11)16(19)7-6-12-8-13(17)10-14(18)9-12/h2-5,8-10H,6-7H2,1H3

• InChIKey:
• PNQVAYPQPLJJHG-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorophenyl)-2'-methylpropiophenone is a useful research compound. Its molecular formula is C16H14ClFO and its molecular weight is 276.73 g/mol. The purity is usually 95%.

3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]propanamide

• CAS RN:
• 903850-04-4

• Formula:
• C23H22N4O4

• InChI:
• InChI=1S/C23H22N4O4/c1-15-19-8-7-18(30-2)11-21(19)31-23(29)20(15)9-10-22(28)26-17-5-3-16(4-6-17)12-27-14-24-13-25-27/h3-8,11,13-14H,9-10,12H2,1-2H3,(H,26,28)

• InChIKey:
• YLAXXWGPBQGFSC-UHFFFAOYSA-N

• 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]propanamide is a useful research compound. Its molecular formula is C23H22N4O4 and its molecular weight is 418.4g/mol. The purity is usually 95%.

Quinolin-8-yl-acetic acid

In Stock

• CAS RN:
• 152150-04-4

• Formula:
• C11H9NO2

• InChI:
• InChI=1S/C11H9NO2/c13-10(14)7-9-4-1-3-8-5-2-6-12-11(8)9/h1-6H,7H2,(H,13,14)

• InChIKey:
• HXXDDZQNKIORGO-UHFFFAOYSA-N

• Quinolin-8-yl-acetic acid, also known as Quinolin-8-yl-acetic acid, is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.

N-(4-methylbenzyl)-1-{3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide

In Stock

• CAS RN:
• 1116050-04-4

• Formula:
• C23H15ClN4O5S

• InChI:
• InChI=1S/C23H15ClN4O5S/c24-16-6-2-1-5-14(16)21-26-20(33-27-21)11-34-23-25-17-9-19-18(31-12-32-19)8-15(17)22(29)28(23)10-13-4-3-7-30-13/h1-9H,10-12H2

• InChIKey:
• PNOKZKAGVQHJEE-UHFFFAOYSA-N

• N-(4-methylbenzyl)-1-{3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H15ClN4O5S and its molecular weight is 494.91. The purity is usually 95%.

3-(2-methoxybenzyl)-7-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 1357850-04-4

• Formula:
• C25H20N4O4

• InChI:
• InChI=1S/C25H20N4O4/c1-15-7-9-16(10-8-15)22-27-23(33-28-22)17-11-12-19-20(13-17)26-25(31)29(24(19)30)14-18-5-3-4-6-21(18)32-2/h3-13H,14H2,1-2H3,(H,26,31)

• InChIKey:
• FHKOEJQFTTUNCO-UHFFFAOYSA-N

• 3-(2-methoxybenzyl)-7-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H20N4O4 and its molecular weight is 440.459. The purity is usually 95%.

3-Iodo-pyridine-2,5-diamine hydrochloride

In Stock

• CAS RN:
• 2065250-04-4

• Formula:
• C5H7ClIN3

• InChI:
• InChI=1S/C5H6IN3.ClH/c6-4-1-3(7)2-9-5(4)8;/h1-2H,7H2,(H2,8,9);1H

• InChIKey:
• PVKCUIWOHWGYSJ-UHFFFAOYSA-N

• 3-Iodo-pyridine-2,5-diamine hydrochloride is a useful research compound. Its molecular formula is C5H7ClIN3 and its molecular weight is 271.49. The purity is usually 95%.

2-[4-[3-[(1R)-1-[4-(2-aminopyrimidin-5-yl)phenyl]-1-cyclopropylethyl]-1,2,4-oxadiazol-5-yl]pyrazol-1-yl]-N,N-dimethylacetamide

Usually In Stock

• CAS RN:
• 1360550-04-4

• Formula:
• C24H26N8O2

• InChI:
• InChI=1S/C24H26N8O2/c1-24(19-8-9-19,18-6-4-15(5-7-18)16-10-26-23(25)27-11-16)22-29-21(34-30-22)17-12-28-32(13-17)14-20(33)31(2)3/h4-7,10-13,19H,8-9,14H2,1-3H3,(H2,25,26,27)/t24-/m0/s1

• InChIKey:
• QGPXEIMWTKWHMH-DEOSSOPVSA-N

• BI-665915 is a 5-lipoxygenase activating protein inhibitor.